Cas no 18017-35-1 (2,4-Dichlorobutanoic acid)

2,4-Dichlorobutanoic acid is a chlorinated carboxylic acid with the molecular formula C₄H₆Cl₂O₂. It is primarily used as an intermediate in organic synthesis, particularly in the production of agrochemicals and pharmaceuticals. The presence of two chlorine atoms at the 2- and 4-positions enhances its reactivity, making it a versatile building block for further functionalization. Its structural properties allow for selective modifications, enabling the synthesis of more complex molecules. The compound is typically handled under controlled conditions due to its potential reactivity and corrosiveness. Its utility in fine chemical synthesis underscores its importance in research and industrial applications.

2,4-Dichlorobutanoic acid structure

Product Name:2,4-Dichlorobutanoic acid

CAS No:18017-35-1

MF:C₄H₆Cl₂O₂

MW:156.99523973465

CID:2922784

PubChem ID:12647097

Update Time:2025-08-02

2,4-Dichlorobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2,4-dichlorobutanoic acid
- 2,4-dichlorobutyric acid
- 2,4-Dichlorobutanoic acid
- Inchi： 1S/C4H6Cl2O2/c5-2-1-3(6)4(7)8/h3H,1-2H2,(H,7,8)
- InChI Key： PBXMTUXTVCDLLU-UHFFFAOYSA-N
- SMILES： ClC(C(=O)O)CCCl

Computed Properties

Exact Mass: 155.9744848 g/mol
Monoisotopic Mass: 155.9744848 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 84.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 37.3
Molecular Weight: 156.99

2,4-Dichlorobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D362110-250mg	2,4-Dichlorobutanoic acid	18017-35-1	250mg	$207.00	2023-05-18
TRC	D362110-1g	2,4-Dichlorobutanoic acid	18017-35-1	1g	$ 800.00	2023-09-07
TRC	D362110-2.5g	2,4-Dichlorobutanoic acid	18017-35-1	2.5g	$ 1360.00	2022-06-05
TRC	D362110-1000mg	2,4-Dichlorobutanoic acid	18017-35-1	1g	$816.00	2023-05-18
TRC	D362110-2500mg	2,4-Dichlorobutanoic acid	18017-35-1	2500mg	$1642.00	2023-05-18

2,4-Dichlorobutanoic acid Related Literature

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5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2,4-Dichlorobutanoic acid

Comprehensive Guide to 2,4-Dichlorobutanoic Acid (CAS No. 18017-35-1): Properties, Applications, and Industry Insights

2,4-Dichlorobutanoic acid (CAS No. 18017-35-1) is a chlorinated carboxylic acid with significant relevance in organic synthesis and industrial applications. This compound, characterized by its molecular formula C4H6Cl2O2, has garnered attention due to its versatile reactivity and role as a precursor in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we delve into its chemical properties, synthesis methods, and emerging trends aligned with user queries such as "2,4-dichlorobutanoic acid uses" and "CAS 18017-35-1 safety data."

The physical properties of 2,4-Dichlorobutanoic acid include a white to off-white crystalline appearance, with a melting point ranging between 80–85°C. Its solubility in polar solvents like water and ethanol makes it a practical choice for laboratory and industrial processes. Users frequently search for "2,4-dichlorobutanoic acid solubility" and "stability under storage conditions," highlighting the need for precise handling guidelines. The compound’s molecular weight of 157.0 g/mol and pKa value (~2.8) further define its acidic behavior in reactions.

From a synthetic perspective, 2,4-Dichlorobutanoic acid is often produced via chlorination of butanoic acid derivatives or through hydrolysis of corresponding esters. Researchers exploring "synthesis of chlorinated carboxylic acids" or "green chemistry alternatives" will find this compound’s pathways particularly insightful. Recent advancements emphasize catalytic methods to reduce byproducts, aligning with the industry’s shift toward sustainable chemical processes.

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In conclusion, 2,4-Dichlorobutanoic acid (CAS No. 18017-35-1) remains a pivotal compound in modern chemistry, bridging gaps between research and industrial demand. By addressing high-volume search terms like "buy 2,4-dichlorobutanoic acid" and "technical specifications," this guide aims to enhance visibility while providing actionable insights for professionals and enthusiasts alike.